Cas no 2229576-84-3 (2-methyl-6-(2-nitroethyl)quinoline)

• Product Name: 2-methyl-6-(2-nitroethyl)quinoline
• CAS No: 2229576-84-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5914120
• PubChem ID: 165971527
• Update Time: 2025-08-05

2-methyl-6-(2-nitroethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(2-nitroethyl)quinoline
• EN300-1810017
• 2229576-84-3

• Inchi： 1S/C12H12N2O2/c1-9-2-4-11-8-10(6-7-14(15)16)3-5-12(11)13-9/h2-5,8H,6-7H2,1H3
• InChI Key： CLEMDPOGDQXDTP-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=CC2C(=CC=C(C)N=2)C=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-methyl-6-(2-nitroethyl)quinoline

Introduction to 2-methyl-6-(2-nitroethyl)quinoline (CAS No. 2229576-84-3)

2-methyl-6-(2-nitroethyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 2229576-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule, featuring a quinoline core with substituents at the 2-position and 6-position, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a methyl group at the 2-position and a 2-nitroethyl group at the 6-position modifies the inherent pharmacophoric features of quinoline, potentially enhancing its binding affinity to biological targets and altering its pharmacokinetic profile. Such structural modifications are critical in medicinal chemistry, as they can significantly influence the compound's efficacy, selectivity, and metabolic stability.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced therapeutic potential. The nitro group in 2-methyl-6-(2-nitroethyl)quinoline serves as a versatile handle for further chemical manipulation, enabling the synthesis of more complex analogs through reduction or nucleophilic substitution reactions. This flexibility has made it an attractive intermediate in the synthesis of biologically active molecules.

One of the most compelling aspects of 2-methyl-6-(2-nitroethyl)quinoline is its potential application in addressing resistant pathogens. With the rise of multidrug-resistant strains of bacteria and parasites, there is an urgent need for innovative therapeutic agents. Quinoline derivatives have historically played a crucial role in combating infectious diseases, particularly malaria. The structural modifications introduced in 2-methyl-6-(2-nitroethyl)quinoline may confer enhanced activity against these resistant strains by targeting novel enzymatic pathways or improving cellular penetration.

Moreover, the compound's unique chemical properties make it an interesting candidate for exploring new mechanisms of action. For instance, quinoline derivatives have been reported to interact with DNA gyrase and topoisomerases, enzymes essential for bacterial replication. The presence of both methyl and nitroethyl substituents in 2-methyl-6-(2-nitroethyl)quinoline could potentially fine-tune its interaction with these targets, leading to improved therapeutic outcomes.

The synthesis of 2-methyl-6-(2-nitroethyl)quinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the quinoline ring system, followed by selective functionalization at the 2- and 6-positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the nitroethyl group with high precision.

Recent advancements in computational chemistry have also facilitated the design of optimized derivatives of 2-methyl-6-(2-nitroethyl)quinoline. Molecular modeling studies can predict binding affinities to various biological targets, helping researchers prioritize which analogs are most likely to exhibit desirable pharmacological effects. These computational approaches complement traditional experimental methods, accelerating the drug discovery process.

In preclinical studies, 2-methyl-6-(2-nitroethyl)quinoline has shown promise in vitro against several pathogens. Its ability to inhibit bacterial growth and disrupt essential cellular processes has been demonstrated in cell culture models. However, further investigation is needed to assess its efficacy in vivo and to evaluate potential side effects. Pharmacokinetic studies will be crucial in determining how the compound is absorbed, distributed, metabolized, and excreted by the body.

The development of novel drug candidates like 2-methyl-6-(2-nitroethyl)quinoline relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Each discipline contributes unique expertise that is essential for translating laboratory findings into viable therapeutic agents. As research progresses, it is expected that more insights will emerge regarding the compound's potential applications in human health.

The future direction of research on 2-methyl-6-(2-nitroethyl)quinoline may include exploring its use as a lead compound for structure-based drug design. By understanding how this molecule interacts with its biological targets at an atomic level, chemists can make informed modifications to enhance its potency and selectivity. Such efforts could lead to the development of next-generation therapeutics capable of addressing complex diseases more effectively than existing treatments.

In conclusion,2-methyl-6-(2-nitroethyl)quinoline (CAS No. 2229576-84-3) represents a significant advancement in quinoline-based drug discovery. Its unique structural features offer opportunities for developing novel treatments against resistant pathogens while providing insights into new mechanisms of action. As research continues to uncover its full potential, this compound holds promise for improving human health outcomes worldwide.